Cas no 2944-09-4 (Dioctadecyl terephthalate)

• Product Name: Dioctadecyl terephthalate
• CAS No: 2944-09-4
• MF: C₄₄H₇₈O₄
• MW: 671.087734699249
• CID: 915542
• PubChem ID: 13314147
• Update Time: 2025-04-19

Dioctadecyl terephthalate Chemical and Physical Properties

Names and Identifiers

• Dioctadecyl terephthalate
• distearyl terephthalate
• 2944-09-4
• DTXSID10536466
• SCHEMBL108532
• Dioctadecyl benzene-1,4-dicarboxylate
• Dioctadecyl-Terephthalat
• VSSBWJOYPQVXKX-UHFFFAOYSA-N

• Inchi： 1S/C44H78O4/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-39-47-43(45)41-35-37-42(38-36-41)44(46)48-40-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h35-38H,3-34,39-40H2,1-2H3
• InChI Key： VSSBWJOYPQVXKX-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(=CC=1)C(=O)OCCCCCCCCCCCCCCCCCC)=O)CCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 670.59034
• Monoisotopic Mass: 670.59001097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 48
• Rotatable Bond Count: 38
• Complexity: 625
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 20.7
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6